Cas no 338773-77-6 (8-chloro-3-(1H-pyrrol-1-yl)-6-(trifluoromethyl)[1,2,4]triazolo[4,3-a]pyridine)

• Product Name: 8-chloro-3-(1H-pyrrol-1-yl)-6-(trifluoromethyl)[1,2,4]triazolo[4,3-a]pyridine
• CAS No: 338773-77-6
• MF: C₁₁H₆ClF₃N₄
• MW: 286.640350818634
• MDL: MFCD00974665
• CID: 5195186
• Update Time: 2026-03-05

8-chloro-3-(1H-pyrrol-1-yl)-6-(trifluoromethyl)[1,2,4]triazolo[4,3-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 8-CHLORO-3-(1H-PYRROL-1-YL)-6-(TRIFLUOROMETHYL)[1,2,4]TRIAZOLO[4,3-A]PYRIDINE
• 1-[8-chloro-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-1H-pyrrole
• 1,2,4-Triazolo[4,3-a]pyridine, 8-chloro-3-(1H-pyrrol-1-yl)-6-(trifluoromethyl)-
• 8-chloro-3-pyrrol-1-yl-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine
• 8-chloro-3-(1H-pyrrol-1-yl)-6-(trifluoromethyl)[1,2,4]triazolo[4,3-a]pyridine

• MDL： MFCD00974665
• Inchi： 1S/C11H6ClF3N4/c12-8-5-7(11(13,14)15)6-19-9(8)16-17-10(19)18-3-1-2-4-18/h1-6H
• InChI Key： CIQQBMIIKIXLEX-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN2C1=NN=C2N1C=CC=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 334
• XLogP3: 3.4
• Topological Polar Surface Area: 35.1

Additional information on 8-chloro-3-(1H-pyrrol-1-yl)-6-(trifluoromethyl)[1,2,4]triazolo[4,3-a]pyridine

8-Chloro-3-(1H-Pyrrol-1-yl)-6-(Trifluoromethyl)[1,2,4]Triazolo[4,3-a]Pyridine: A Comprehensive Overview

The compound CAS No. 338773-77-6, known as 8-chloro-3-(1H-pyrrol-1-yl)-6-(trifluoromethyl)[1,2,4]triazolo[4,3-a]pyridine, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development.

The molecular structure of this compound is characterized by a triazolopyridine core, which is a fused bicyclic system combining a triazole ring with a pyridine ring. The presence of a chlorine atom at the 8-position and a trifluoromethyl group at the 6-position introduces significant electronic and steric effects, enhancing its chemical stability and bioactivity. Additionally, the pyrrole moiety at the 3-position contributes to the compound's ability to engage in hydrogen bonding and π-π interactions, which are critical for its pharmacological activity.

Recent studies have highlighted the potential of this compound as a modulator of various biological targets. For instance, research published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against kinases involved in cancer cell proliferation. The trifluoromethyl group plays a crucial role in enhancing the compound's lipophilicity, thereby improving its bioavailability and ability to cross cellular membranes.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic substitution and cyclization reactions. The incorporation of the pyrrole ring is achieved through a palladium-catalyzed coupling reaction, while the trifluoromethyl group is introduced using electrophilic substitution techniques. These methods ensure high yields and excellent purity of the final product.

The pharmacokinetic properties of this compound have been extensively studied in preclinical models. Results indicate that it has favorable absorption profiles and moderate clearance rates, making it an attractive candidate for further drug development. Furthermore, toxicity studies have shown that this compound exhibits low cytotoxicity against normal human cells, suggesting a favorable safety profile.

Looking ahead, the application of this compound extends beyond pharmacology into materials science. Its unique electronic properties make it a potential candidate for use in organic electronics and optoelectronic devices. Researchers are currently exploring its suitability as an active layer material in organic light-emitting diodes (OLEDs) due to its high electron mobility and photoluminescence characteristics.

In conclusion, 8-chloro-3-(1H-pyrrol-1-yl)-6-(trifluoromethyl)[1,2,4]triazolo[4,3-a]pyridine represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its innovative structure and promising biological activity position it as a key player in future advancements in drug discovery and materials science.